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Compound of Interest

Compound Name:
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CAS No.: 1379971-06-8

Cat. No.: B1455326

Get Quote

Technical Whitepaper: Strategic Applications of 4-Chlorophenylalaninol Hydrochloride in

Medicinal Chemistry

Executive Summary
4-Chlorophenylalaninol Hydrochloride (H-Phe(4-Cl)-ol·HCl) represents a critical chiral

building block in modern drug discovery and asymmetric catalysis. Structurally defined by a 4-

chlorophenyl ring and a primary alcohol moiety, this compound bridges the gap between simple

amino acid derivatives and complex heterocyclic APIs. Its utility stems from two primary

chemical behaviors: the electronic modulation provided by the para-chloro substituent

(enhancing metabolic stability and lipophilicity) and the versatility of the amino-alcohol motif as

a precursor for chiral heterocycles like oxazolines, morpholines, and tetrahydroisoquinolines.

This guide details the synthesis, medicinal chemistry applications—specifically in TRPM5

agonists and serotonin modulators—and catalytic utility of 4-Chlorophenylalaninol
Hydrochloride.
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Chemical Profile & Properties[1][2][3][4][5][6]
The introduction of a chlorine atom at the para position of the phenyl ring significantly alters the

physicochemical profile compared to the native phenylalaninol.

Property Specification Mechanistic Implication

CAS Number 35373-63-8 (Free Base)
Unique identifier for regulatory

tracking.

Molecular Formula C₉H₁₂ClNO (Free Base)
Core scaffold for halogenated

peptidomimetics.

Chirality L- (S-) / D- (R-)

Enantiopurity (>99% ee) is

critical for asymmetric

synthesis.

Electronic Effect Inductive Withdrawal (-I)

Reduces electron density on

the aromatic ring, altering π-π

stacking interactions in protein

binding pockets.

Lipophilicity Increased LogP

Enhances membrane

permeability compared to non-

halogenated analogs.

Metabolic Stability Blocked para position

Prevents P450-mediated

hydroxylation at the 4-position,

extending half-life.

Synthesis & Production Protocol
The industrial standard for producing 4-Chlorophenylalaninol Hydrochloride involves the

chemoselective reduction of 4-Chloro-L-phenylalanine. This process must avoid

defunctionalization of the aryl chloride.

Optimized Reduction Protocol (LiAlH₄ Method)
Objective: Convert 4-Chloro-L-phenylalanine to 4-Chloro-L-phenylalaninol without

dehalogenation.
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Scale: Gram to Kilogram.

Step-by-Step Methodology:

Preparation: Suspend Lithium Aluminum Hydride (LiAlH₄) (1.5 equiv) in anhydrous THF at

0°C under nitrogen atmosphere.

Addition: Add 4-Chloro-L-phenylalanine (1.0 equiv) portion-wise. The carboxylic acid initially

consumes hydride to form the carboxylate salt.

Reflux: Warm the mixture to 70°C and reflux for 10–12 hours.

Critical Control Point: Monitor via LC-MS to ensure complete reduction of the carboxylate

to the alcohol while checking for dechlorination (loss of -Cl mass).

Quench: Cool to 0°C. Perform a Fieser quench (Water, 15% NaOH, Water) to precipitate

aluminum salts.

Isolation: Filter the granular precipitate. Concentrate the filtrate.

Salt Formation: Dissolve the crude oil in EtOAc and treat with 4N HCl/Dioxane to precipitate

4-Chlorophenylalaninol Hydrochloride as a white solid.
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Figure 1: Optimized synthetic workflow for the production of 4-Chlorophenylalaninol
Hydrochloride.

Medicinal Chemistry Applications
A. TRPM5 Agonists (Gastrointestinal Prokinetics)
Recent drug discovery campaigns have identified transient receptor potential melastatin 5

(TRPM5) as a target for treating gastrointestinal motility disorders. 4-Chlorophenylalaninol is
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the requisite chiral starting material for the synthesis of potent tetrahydroisoquinoline-based

agonists.

Mechanism: The amino-alcohol undergoes a Pictet-Spengler cyclization (or modified

Bischler-Napieralski) to form the tetrahydroisoquinoline core.

Significance: The 4-chloro substituent is essential for potency, likely occupying a

hydrophobic pocket within the TRPM5 channel, while the chiral center (derived from the L-

isomer) dictates the 3D orientation of the hydroxymethyl group.

B. Serotonin & Monoamine Transporter Modulators
The 4-chloro substitution pattern mimics para-chlorophenylalanine (PCPA), a known tryptophan

hydroxylase inhibitor. In the reduced alcohol form, this scaffold is used to synthesize:

Chiral Morpholines: Via cyclization with epoxides or halo-alcohols. These are privileged

scaffolds in reuptake inhibitors (e.g., analogs of Radafaxine).

Peptidomimetics: The alcohol group serves as a transition-state mimic for peptide bond

hydrolysis or as a handle for macrocyclization.
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Figure 2: Divergent applications of 4-Chlorophenylalaninol in API synthesis and catalysis.
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Asymmetric Catalysis: The "Cl-Pheox" Ligands
Beyond drug synthesis, 4-Chlorophenylalaninol is a precursor for "Pheox" (Phenylalanine-

oxazoline) type ligands. The addition of the chlorine atom modifies the electronic nature of the

ligand, often improving enantioselectivity in metal-catalyzed reactions.

Ligand Class: 4-(4-chlorobenzyl)-2-oxazolines.

Synthesis: Condensation of 4-chlorophenylalaninol with nitriles (e.g., cyanobenzene) in the

presence of Zinc salts or via the imidate route.

Application: These ligands coordinate with Copper(II) or Zinc(II) to catalyze:

Asymmetric Friedel-Crafts alkylations.[1]

Enantioselective Diels-Alder reactions.

The electron-withdrawing chlorine can enhance the Lewis acidity of the bound metal

center, accelerating reaction rates compared to the unsubstituted phenylalaninol ligands.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Metabolic Warning: While the 4-chloro group blocks para-hydroxylation, metabolic cleavage

of the alkyl chain can release 4-chloroaniline, a known toxin and potential carcinogen. All

biological assays using this scaffold must monitor for this metabolite.

Storage: Hygroscopic. Store at -20°C under inert gas to prevent oxidation of the amine or

alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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